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Cat. No.: B13722306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BDP TR azide is a bright, red-emitting fluorescent dye belonging to the borondipyrromethene

class of fluorophores.[1] It serves as a valuable tool in bioconjugation and molecular labeling

through "click chemistry," a highly efficient and bioorthogonal ligation reaction.[2] Specifically,

the azide functional group on the BDP TR molecule readily participates in Copper-Catalyzed

Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition

(SPAAC) reactions.[2] This allows for the precise labeling of alkyne-modified biomolecules,

such as proteins, nucleic acids, and lipids, for visualization and tracking in various biological

systems.[3][4] Proper preparation of a BDP TR azide stock solution is a critical first step to

ensure the accuracy and reproducibility of subsequent labeling experiments. This document

provides a detailed protocol for preparing a 10 mM stock solution in dimethyl sulfoxide (DMSO),

along with essential safety information for handling this reagent.

Data Presentation
The following table summarizes the key quantitative data for BDP TR azide and the

recommended stock solution parameters.
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Parameter Value Reference

BDP TR Azide Properties

Molecular Weight 506.34 g/mol

Excitation Maximum (λex) 589 nm

Emission Maximum (λem) 616 nm

Quantum Yield (Φ) 0.9

Stock Solution Parameters

Recommended Solvent Dimethyl sulfoxide (DMSO)

Recommended Concentration 10 mM

Storage Conditions
-20°C, protected from light,

desiccated

Experimental Protocol
This protocol details the steps for preparing a 10 mM stock solution of BDP TR azide.

Materials and Reagents:

BDP TR azide solid

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Calibrated micropipettes and tips

Analytical balance

Personal Protective Equipment (PPE): lab coat, safety glasses, and nitrile gloves

Procedure:
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Equilibration of Reagents: Before opening, allow the vial of BDP TR azide solid to equilibrate

to room temperature to prevent condensation of moisture.

Weighing the Solid: In a chemical fume hood, carefully weigh out the desired amount of BDP
TR azide solid into a pre-weighed microcentrifuge tube using a properly calibrated analytical

balance. Note: It is advisable to weigh a slightly larger amount (e.g., 1-5 mg) to minimize

weighing errors.

Calculating the Required Solvent Volume: Calculate the volume of DMSO needed to achieve

a 10 mM concentration using the following formula:

Volume of DMSO (μL) = [Mass of BDP TR azide (mg) / 506.34 ( g/mol )] * 100,000

Dissolving the Solid: Add the calculated volume of anhydrous DMSO to the microcentrifuge

tube containing the BDP TR azide solid.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. Visually inspect the solution to ensure no solid particles remain. If

necessary, brief sonication in a water bath can aid in dissolution.

Storage: Aliquot the stock solution into smaller volumes in amber or foil-wrapped

microcentrifuge tubes to minimize freeze-thaw cycles and light exposure. Store the aliquots

at -20°C in a desiccated environment.

Safety and Handling
BDP TR azide contains an azide functional group, which requires specific safety precautions.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and nitrile

gloves when handling BDP TR azide.

Work Area: Conduct all weighing and handling of the solid BDP TR azide in a certified

chemical fume hood to avoid inhalation of any airborne powder.

Incompatible Materials: Avoid contact of BDP TR azide with acids, strong oxidizing agents,

and metals (especially lead and copper), as these can form highly explosive compounds.

Use plastic or ceramic spatulas for handling the solid.
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Waste Disposal: Dispose of all waste containing BDP TR azide, including pipette tips and

empty tubes, in a designated hazardous waste container according to your institution's

guidelines. Do not pour azide-containing solutions down the drain.

Accidental Exposure: In case of skin contact, immediately wash the affected area with soap

and copious amounts of water for at least 15 minutes. If eye contact occurs, flush with water

for at least 15 minutes and seek immediate medical attention.
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Caption: Workflow for Preparing BDP TR Azide Stock Solution.
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BDP TR Azide in Click Chemistry

BDP TR Azide Stock Solution
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Caption: Role of BDP TR Azide Stock Solution in Labeling Workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparing BDP TR Azide Stock Solutions: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13722306#preparing-bdp-tr-azide-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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